Cas no 22117-09-5 (5,8,11-Heptadecatrien-1-ol)
5,8,11-Heptadecatrien-1-ol structure
Product Name:5,8,11-Heptadecatrien-1-ol
5,8,11-Heptadecatrien-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 5,8,11-Heptadecatrien-1-ol
- heptadeca-5,8,11-trien-1-ol
- (5E,8E,11E)-5,8,11-Heptadecatrien-1-ol
- 22117-09-5
-
- Inchi: 1S/C17H30O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18/h6-7,9-10,12-13,18H,2-5,8,11,14-17H2,1H3/b7-6+,10-9+,13-12+
- InChI Key: LFDJMNOXMZERKZ-YHTMAJSVSA-N
- SMILES: OCCCC/C=C/C/C=C/C/C=C/CCCCC
Computed Properties
- Exact Mass: 250.2298
- Monoisotopic Mass: 250.229665576g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 12
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 3
- XLogP3: 5.5
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
5,8,11-Heptadecatrien-1-ol Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
22117-09-5 (5,8,11-Heptadecatrien-1-ol) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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